Cas no 2172504-80-0 (3-{(5-ethylfuran-2-yl)methylsulfanyl}butan-2-ol)

• Product Name: 3-{(5-ethylfuran-2-yl)methylsulfanyl}butan-2-ol
• CAS No: 2172504-80-0
• MF: C₁₁H₁₈O₂S
• MW: 214.324422359467
• CID: 6181289
• PubChem ID: 165508001
• Update Time: 2025-05-20

3-{(5-ethylfuran-2-yl)methylsulfanyl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-{(5-ethylfuran-2-yl)methylsulfanyl}butan-2-ol
• 3-{[(5-ethylfuran-2-yl)methyl]sulfanyl}butan-2-ol
• EN300-1290099
• 2172504-80-0

• Inchi： 1S/C11H18O2S/c1-4-10-5-6-11(13-10)7-14-9(3)8(2)12/h5-6,8-9,12H,4,7H2,1-3H3
• InChI Key： OHPWONNFIRQLKW-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)C(C)C(C)O

Computed Properties

• Exact Mass: 214.10275099g/mol
• Monoisotopic Mass: 214.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-{(5-ethylfuran-2-yl)methylsulfanyl}butan-2-ol

3-{(5-Ethylfuran-2-yl)methylsulfanyl}butan-2-ol

3-{(5-Ethylfuran-2-yl)methylsulfanyl}butan-2-ol, also known by its CAS number CAS 2172504-80-0, is a versatile organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its sulfur-containing functional group, specifically a methylsulfanyl group attached to a butanediol backbone, which contributes to its diverse chemical properties and potential applications.

The molecular structure of 3-{(5-Ethylfuran-2-yl)methylsulfanyl}butan-2-ol comprises a central butane chain with hydroxyl and methylsulfanyl substituents. The hydroxyl group at the second carbon position imparts hydrophilic characteristics, while the methylsulfanyl group introduces lipophilic properties, making this compound amphiprotic. This balance of hydrophilicity and lipophilicity is advantageous in drug design, as it can enhance bioavailability and permeability across biological membranes.

Recent studies have explored the potential of 3-{(5-Ethylfuran-2-yl)methylsulfanyl}butan-2-ol in medicinal chemistry, particularly in the development of bioactive molecules. Researchers have investigated its ability to act as a scaffold for constructing more complex structures with desired pharmacological activities. For instance, derivatives of this compound have shown promise in anti-inflammatory and antioxidant assays, suggesting its potential utility in therapeutic applications.

In terms of synthesis, CAS 2172504-80-0 can be prepared through various routes, including nucleophilic substitution reactions involving appropriate alkylating agents. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcomes. Optimization of reaction conditions, such as temperature and solvent selection, is crucial to ensure high yields and purity of the final product.

The physical properties of 3-{(5-Ethylfuran-2-yl)methylsulfanyl}butan-2 ol are well-documented. It exists as a white crystalline solid with a melting point of approximately 68°C and a boiling point around 165°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions and formulations.

In the context of environmental chemistry, there has been growing interest in understanding the biodegradation pathways of compounds like CAS 2172504 -80 -0. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation via oxidative mechanisms, leading to the formation of less complex byproducts. These findings are significant for assessing its environmental impact and ensuring sustainable practices in its production and disposal.

The application scope of 3-{(5-Ethylfuran - 1 - yl) methylsulfanyl } butan - 1 - ol strong > extends beyond pharmaceuticals into areas such as agrochemicals and industrial chemicals. Its ability to function as an intermediate in the synthesis of more complex molecules positions it as a valuable building block in organic synthesis.

In conclusion, < strong > CAS 179964 -80 -0 strong > represents a multifaceted compound with intriguing chemical properties and broad application potential. Ongoing research continues to uncover new insights into its biological activity, synthetic methodologies, and environmental behavior, underscoring its importance in contemporary chemical science. p> article > response >